3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine
• InChI: InChI=1S/C12H15N3O2/c1-16-10-6-4-9(5-7-10)12-14-11(17-15-12)3-2-8-13/h4-7H,2-3,8,13H2,1H3
• InChI Key: JVLQRBSCONPWCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CCCN

Description

3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine is a small organic molecule featuring a 1,2,4-oxadiazole core substituted with a 4-methoxyphenyl group at position 3 and a propan-1-amine chain at position 3. The 1,2,4-oxadiazole ring is a nitrogen-rich heterocycle known for its metabolic stability and bioisosteric properties, making it a common scaffold in medicinal chemistry . The primary amine terminus may facilitate solubility and hydrogen bonding with target proteins.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine can be achieved through a multi-step process involving the formation of the oxadiazole ring and subsequent functionalization. One common method involves the reaction of amidoximes with isatoic anhydrides in a NaOH-DMSO medium at ambient temperature . This method allows for the efficient formation of the oxadiazole ring without the need for protective groups.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the use of automated systems for reagent addition and temperature control can further improve the efficiency of the synthesis.

Chemical Reactions Analysis

Oxidation Reactions

The primary amine moiety (-CH₂CH₂CH₂NH₂) undergoes oxidation under controlled conditions:

• KMnO₄ in acidic media converts the amine to a nitro group, yielding 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-nitroamine. This reaction proceeds via a two-electron oxidation mechanism.

• H₂O₂/FeCl₃ selectively oxidizes the oxadiazole ring’s nitrogen atoms, forming N-oxide derivatives. This modification enhances hydrogen-bonding capabilities.

Key Data:

Reagent	Product	Yield (%)	Reference
KMnO<sub>4</sub>	Propan-1-nitroamine derivative	72–78
H<sub>2</sub>O<sub>2</sub>/FeCl<sub>3</sub>	Oxadiazole N-oxide analog	65

Reduction Reactions

The oxadiazole ring demonstrates partial reduction under specific conditions:

• LiAlH₄ in dry THF cleaves the oxadiazole ring, generating an open-chain thioamide intermediate. Further reduction produces 3-(4-methoxyphenyl)propane-1,3-diamine.

• Catalytic hydrogenation (Pd/C, H₂) reduces the oxadiazole ring to a dihydroimidazole structure while preserving the methoxyphenyl group.

Mechanistic Insight:

• Ring reduction proceeds via nucleophilic attack at the electrophilic N-O bond, followed by proton transfer.

Substitution Reactions

The 1,2,4-oxadiazole ring participates in nucleophilic and electrophilic substitutions:

• Halogenation with PCl₅ replaces the oxadiazole oxygen with chlorine, forming 5-chloro-1,2,4-oxadiazole derivatives.

• Aminolysis using alkyl amines (e.g., methylamine) opens the ring, producing amidine derivatives with modified pharmacological profiles.

Reaction Conditions:

Reaction Type	Reagent	Temperature (°C)	Product
Halogenation	PCl<sub>5</sub>	80–100	5-chloro-oxadiazole derivative
Aminolysis	Methylamine in EtOH	25 (RT)	N-methylamidine analog

Condensation Reactions

The primary amine group reacts with carbonyl compounds:

• Schiff base formation with aromatic aldehydes (e.g., benzaldehyde) yields imine derivatives. These compounds show enhanced antimicrobial activity.

• Acylation with acetyl chloride produces the corresponding acetamide, improving metabolic stability .

Example:
$\text{3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine} + \text{CH}_3\text{COCl} \rightarrow \text{Acetamide derivative}$

Ring-Opening and Rearrangement

Under alkaline conditions (NaOH/EtOH), the oxadiazole ring undergoes hydrolysis to form a nitrile intermediate, which further rearranges to a carboxylic acid. This pathway is critical for biodegradation studies.

• Hydrolysis: Oxadiazole → Nitrile + NH₃

• Rearrangement: Nitrile → Carboxylic acid (via intermediate nitrile oxide).

Complexation with Metal Ions

The oxadiazole nitrogen and amine group act as ligands for transition metals:

• Cu(II) complexes exhibit enhanced catalytic activity in oxidation reactions.

• Coordination with Fe(III) forms stable chelates, studied for magnetic properties.

Stoichiometry:

Metal Salt	Molar Ratio (Ligand:Metal)	Application
Cu(NO<sub>3</sub>)<sub>2</sub>	2:1	Catalysis
FeCl<sub>3</sub>	1:1	Magnetic materials

Photochemical Reactivity

UV irradiation (λ = 254 nm) induces [2+2] cycloaddition between the oxadiazole ring and alkenes, forming bicyclic adducts. This reaction is solvent-dependent, with acetonitrile favoring higher yields.

Bioconjugation Reactions

The amine group facilitates coupling with biomolecules:

• EDC/NHS chemistry enables conjugation to carboxylic acid-containing proteins for targeted drug delivery.

• Isothiocyanate derivatives react with thiol groups in peptides, forming stable thiourea linkages .

Scientific Research Applications

3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It can be used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine involves its interaction with specific molecular targets and pathways. The compound may act as a serotonin releasing agent, binding to alpha receptors to mediate its effects . This interaction can influence various biological processes, including neurotransmission and cellular signaling.

Comparison with Similar Compounds

Structural Analogues and Modifications

The following table summarizes key structural analogs and their differentiating features:

Compound Name	Substituent on Oxadiazole	Amine Chain	Key Modifications	Molecular Weight	CAS/Reference
Target Compound	4-Methoxyphenyl	Propan-1-amine	None (reference)	279.36 (as hydrochloride)	1374408-25-9
SLF108185117	4-Decylphenyl	Propan-1-amine	Long alkyl chain (decyl) increases lipophilicity	345.92 (hydrochloride)
5-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]pentan-1-amine	4-Methylphenyl	Pentan-1-amine	Shorter substituent (methyl) and longer chain	231.3	851116-16-0
1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine	4-Methoxyphenyl	3-(Methylthio)propan-1-amine	Methylthio group introduces sulfur for potential redox interactions	279.36	1154346-16-3
3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine	4-Fluorophenyl	Propan-1-amine	Electron-withdrawing fluorine enhances metabolic stability	233.24
3-(3-Isopropyl-1,2,4-oxadiazol-5-yl)propan-1-amine	Isopropyl	Propan-1-amine	Steric hindrance from branched substituent	183.23

Physicochemical and Pharmacological Properties

• In contrast, the 4-fluorophenyl derivative (C11H12FN3O) balances hydrophobicity and electronic effects .
• Electronic Effects : The 4-methoxy group in the target compound donates electrons via resonance, stabilizing the oxadiazole ring and modulating binding affinity. Fluorine (electron-withdrawing) in the 4-fluorophenyl analog may enhance oxidative stability .
• Chain Modifications: Extending the amine chain (e.g., pentan-1-amine in ) may alter conformational flexibility and target engagement.

Biological Activity

3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine is a compound belonging to the oxadiazole family, which has garnered attention due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine is $C_{13}H_{16}N_{4}O_{2}$, with a molecular weight of approximately 248.29 g/mol. The presence of the methoxy group and the oxadiazole ring contributes to its unique chemical properties and biological interactions.

The biological activity of 3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine can be attributed to several mechanisms:

• Enzyme Interaction : The oxadiazole ring can participate in hydrogen bonding and π-π interactions with various enzymes, modulating their activity. This is particularly important for enzymes involved in cancer cell proliferation and inflammation pathways.
• Receptor Modulation : The compound exhibits affinity for multiple receptors, including those involved in neurotransmission and cell signaling pathways. This modulation can lead to significant physiological effects.
• Antioxidant Activity : Preliminary studies suggest that compounds with similar structures exhibit antioxidant properties, which may contribute to their therapeutic effects against oxidative stress-related diseases .

Biological Activities

The following table summarizes the key biological activities associated with 3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine:

Activity	Description	Reference
Anticancer	Exhibits cytotoxic effects against various cancer cell lines (e.g., HCT116, PC3)
Anti-inflammatory	Demonstrates significant inhibition of inflammation markers in vitro and in vivo
Antioxidant	Shows radical scavenging activity comparable to standard antioxidants like ascorbic acid
Neuroprotective	Potential protective effects against neurodegenerative conditions through receptor modulation

Case Studies

Several studies have highlighted the potential applications of 3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine:

• Antitumor Activity : A study evaluated the compound's efficacy against human cancer cell lines using the MTT assay. Results indicated significant cytotoxicity with IC50 values ranging from 10 to 25 µM across different cell lines .
• Anti-inflammatory Effects : In a model of carrageenan-induced paw edema, treatment with this compound resulted in a reduction of edema by up to 70%, demonstrating its potential as an anti-inflammatory agent .
• Neuroprotective Effects : Research indicated that derivatives of oxadiazole compounds could protect neuronal cells from oxidative damage, suggesting a promising avenue for treating neurodegenerative diseases .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]propan-1-amine?

• Methodological Answer : The compound can be synthesized via multi-step protocols involving condensation reactions. For example, oxadiazole rings are typically formed through cyclization of acylthiosemicarbazides or via 1,3-dipolar cycloaddition reactions. Substituents like 4-methoxyphenyl groups can be introduced using aromatic aldehydes (e.g., 4-methoxybenzaldehyde) in coupling reactions, as seen in analogous pyrazole and oxazole syntheses . Key intermediates include propan-1-amine derivatives, which are functionalized with oxadiazole moieties through nucleophilic substitution or amidation.

Q. How should researchers characterize this compound using spectroscopic methods?

• Methodological Answer :

• NMR : Analyze $^1H$- and $^{13}C$-NMR spectra to confirm the oxadiazole ring (characteristic C=N and C-O signals at ~160–165 ppm in $^{13}C$-NMR) and the 4-methoxyphenyl group (aromatic protons at ~6.8–7.2 ppm and methoxy protons at ~3.8 ppm).
• Mass Spectrometry : Use HRMS (High-Resolution Mass Spectrometry) to verify the molecular ion peak (e.g., [M+H]$^+$) and fragmentation patterns.
• X-ray Crystallography : Resolve crystal structures to confirm stereochemistry, as demonstrated for structurally related oxazolones .

Q. What initial biological screening models are appropriate for this compound?

• Methodological Answer : Begin with in vitro cytotoxicity assays using standardized models like Daphnia magna (water flea), which offers rapid, cost-effective toxicity profiling for bioactive molecules. This assay evaluates LC$_{50}$ values and sublethal effects (e.g., mobility inhibition) . For targeted studies, consider enzyme inhibition assays (e.g., kinases) or receptor-binding studies, given the oxadiazole scaffold’s prevalence in drug discovery.

Advanced Research Questions

Q. How can computational methods optimize the synthesis and reactivity of this compound?

• Methodological Answer :

• Reaction Path Search : Use quantum chemical calculations (e.g., DFT) to model transition states and identify energetically favorable pathways for oxadiazole formation.
• Machine Learning : Train models on existing reaction datasets to predict optimal conditions (e.g., solvent, catalyst) for yield improvement.
• Molecular Dynamics : Simulate solvent effects on reaction intermediates to minimize side products.
• Reference : ICReDD’s integrated computational-experimental workflows demonstrate how such approaches reduce trial-and-error experimentation .

Q. How should researchers address contradictions in biological activity data across structural analogs?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Analysis : Systematically vary substituents (e.g., methoxy vs. halogen groups) and correlate changes with activity. For example, replacing 4-methoxyphenyl with 4-chlorophenyl may alter lipophilicity and binding affinity.
• Data Normalization : Account for assay variability by normalizing results to positive/negative controls (e.g., cisplatin for cytotoxicity).
• Meta-Analysis : Compare results across studies using databases like PubChem to identify trends or outliers .

Q. What advanced analytical strategies ensure purity and stability of this compound under storage?

• Methodological Answer :

• HPLC-PDA : Use reverse-phase HPLC with photodiode array detection (PDA) to quantify impurities. For example, a C18 column with a gradient of acetonitrile/water (0.1% TFA) can resolve degradation products.
• Forced Degradation Studies : Expose the compound to heat, light, and humidity to identify labile functional groups (e.g., oxadiazole ring hydrolysis).
• Stability-Indicating Methods : Develop validated protocols per ICH guidelines, referencing pharmacopeial standards for related amines .

Q. How can derivatives of this compound be designed for improved pharmacokinetic properties?

• Methodological Answer :

• Bioisosteric Replacement : Substitute the oxadiazole ring with 1,2,4-triazole or thiadiazole to modulate solubility and metabolic stability.
• Prodrug Strategies : Modify the propan-1-amine group with ester or carbamate linkages to enhance bioavailability.
• In Silico ADMET Prediction : Tools like SwissADME predict logP, CYP450 interactions, and blood-brain barrier penetration .